Cas no 2149353-27-3 ((5-methyl-1,2-oxazol-4-yl)methanethiol)

• Product Name: (5-methyl-1,2-oxazol-4-yl)methanethiol
• CAS No: 2149353-27-3
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 5890378
• PubChem ID: 165618629
• Update Time: 2024-01-02

(5-methyl-1,2-oxazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolemethanethiol, 5-methyl-
• (5-methyl-1,2-oxazol-4-yl)methanethiol
• (5-Methylisoxazol-4-yl)methanethiol
• EN300-1846104
• 2149353-27-3

• Inchi： 1S/C5H7NOS/c1-4-5(3-8)2-6-7-4/h2,8H,3H2,1H3
• InChI Key： PCSPFEABWMOXHQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CS)C=N1

Computed Properties

• Exact Mass: 129.02483502g/mol
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 241.6±25.0 °C(Predicted)
• pka: 8.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles